Cas no 1805424-51-4 (4-Cyano-3-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde
• CAS No: 1805424-51-4
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4876231
• Update Time: 2025-05-21

4-Cyano-3-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-7-3-13-6(4-14)8(9(10)11)5(7)2-12/h3-4,9H,1H3
• InChI Key： FRBLEYFVJXJUDE-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC=C(C=1C#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 4-Cyano-3-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde

Introduction to CAS No. 1805424-51-4: 4-Cyano-3-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde

The compound CAS No. 1805424-51-4, also known as 4-Cyano-3-(difluoromethyl)-5-methoxypyridine-2-carboxaldehyde, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and agricultural chemistry due to its potential applications in drug development, material synthesis, and pest control.

The molecular structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 4, a difluoromethyl group at position 3, a methoxy group at position 5, and a carboxaldehyde group at position 2. These substituents contribute to the compound's distinct chemical reactivity and biological activity. Recent studies have highlighted the importance of such substituted pyridines in modulating pharmacokinetic properties and enhancing bioavailability.

In the realm of medicinal chemistry, this compound has been explored as a potential lead for developing novel therapeutic agents. Its cyano and carboxaldehyde groups are particularly interesting due to their ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for drug-target binding. Researchers have reported that derivatives of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders.

The presence of a difluoromethyl group adds another layer of complexity to the molecule's properties. Fluorinated compounds are known for their enhanced stability and lipophilicity, making them valuable in drug design. Recent advancements in fluorination techniques have enabled the synthesis of more complex fluorinated pyridines, further expanding their potential applications.

In addition to its pharmaceutical applications, this compound has also found relevance in the field of materials science. Its pyridine ring structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials. The substituents on the ring can be tailored to modify electronic properties, such as conductivity and charge transport capabilities.

The methoxy group at position 5 plays a significant role in modulating the compound's reactivity and solubility. Methoxy-substituted pyridines are known for their versatility in various chemical reactions, including nucleophilic substitutions and cross-coupling reactions. This makes them valuable intermediates in organic synthesis.

Recent research has also explored the use of this compound in agricultural chemistry, particularly as a potential pesticide or herbicide. Its ability to inhibit key enzymes involved in plant growth has shown promise in controlling invasive species and crop pests. However, further studies are required to assess its environmental impact and safety profile.

The synthesis of CAS No. 1805424-51-4 involves multi-step organic reactions, including nucleophilic aromatic substitution and alkylation processes. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the need for scalable production methods to meet growing demand across various industries.

In conclusion, CAS No. 1805424-51-4 represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research and development in areas ranging from drug discovery to materials innovation.